Cas no 15260-89-6 (2-Methyloxazolo[4,5-c]quinoline)

2-Methyloxazolo[4,5-c]quinoline is a heterocyclic organic compound featuring a fused oxazole-quinoline structure, which serves as a valuable scaffold in medicinal chemistry and materials science. Its rigid, conjugated framework enhances stability and electronic properties, making it suitable for applications in optoelectronic materials and pharmaceutical intermediates. The methyl substitution at the 2-position can influence reactivity and solubility, offering tunability for synthetic modifications. This compound is particularly useful in the development of fluorescent probes, bioactive molecules, and coordination chemistry due to its ability to act as a ligand or a functional building block. Its well-defined structure ensures reproducibility in research and industrial applications.
2-Methyloxazolo[4,5-c]quinoline structure
15260-89-6 structure
Product Name:2-Methyloxazolo[4,5-c]quinoline
CAS No:15260-89-6
MF:C11H8N2O
MW:184.19402217865
MDL:MFCD31567191
CID:4608412
Update Time:2025-05-20

2-Methyloxazolo[4,5-c]quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Methyloxazolo[4,5-c]quinoline
    • MDL: MFCD31567191
    • Inchi: 1S/C11H8N2O/c1-7-13-10-6-12-9-5-3-2-4-8(9)11(10)14-7/h2-6H,1H3
    • InChI Key: YSYRKBVJVBNTPA-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C2OC(C)=NC=2C=1

2-Methyloxazolo[4,5-c]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D777425-5g
2-Methyloxazolo[4,5-c]quinoline
15260-89-6 95%
5g
$650 2024-07-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY130013-5g
2-Methyloxazolo[4,5-c]quinoline
15260-89-6 ≥95%
5g
¥5050.00 2025-04-18
eNovation Chemicals LLC
D777425-5g
2-Methyloxazolo[4,5-c]quinoline
15260-89-6 95%
5g
$650 2025-02-21
eNovation Chemicals LLC
D777425-5g
2-Methyloxazolo[4,5-c]quinoline
15260-89-6 95%
5g
$650 2025-02-28

Additional information on 2-Methyloxazolo[4,5-c]quinoline

Introduction to 2-Methyloxazolo[4,5-c]quinoline (CAS No. 15260-89-6)

2-Methyloxazolo[4,5-c]quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 15260-89-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolo[4,5-c]quinoline class, a structural motif known for its broad spectrum of biological activities. The presence of a methyl group at the 2-position of the oxazole ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The structure of 2-methyloxazolo[4,5-c]quinoline features a fused system consisting of an oxazole ring and a quinoline moiety. This particular arrangement creates a conjugated π-system that is conducive to interactions with biological targets such as enzymes and receptors. The oxazolo[4,5-c]quinoline core has been extensively studied for its potential in developing therapeutic agents, particularly in oncology and anti-inflammatory applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-methyloxazolo[4,5-c]quinoline, allowing for rapid exploration of its pharmacological properties. The synthesis typically involves multi-step reactions starting from readily available precursors, such as 2-amino-4H-1-benzopyran-4-one and methyl isocyanate, followed by cyclization and functionalization steps. These synthetic routes highlight the compound's accessibility for further derivatization and structural optimization.

In the realm of medicinal chemistry, 2-methyloxazolo[4,5-c]quinoline has been investigated for its ability to modulate various biological pathways. One of the most compelling areas of research is its potential as an inhibitor of kinases, which are enzymes critical in cell signaling pathways associated with cancer progression. Preclinical studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on tyrosine kinases, making them promising candidates for further development into anticancer therapies.

Furthermore, the biological activity of 2-methyloxazolo[4,5-c]quinoline extends to anti-inflammatory and immunomodulatory effects. Research indicates that this compound can interact with inflammatory pathways by modulating the activity of key transcription factors such as NF-κB. By inhibiting NF-κB activation, 2-methyloxazolo[4,5-c]quinoline and its analogs may help reduce pro-inflammatory cytokine production, offering a potential therapeutic strategy for chronic inflammatory diseases.

The pharmacokinetic profile of 2-methyloxazolo[4,5-c]quinoline is another critical aspect that has been examined. Studies suggest that this compound exhibits moderate solubility in water and oil, which could influence its absorption and distribution in vivo. Additionally, its metabolic stability appears to be influenced by the presence of the methyl group on the oxazole ring, which can affect its half-life and clearance rates. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and minimizing potential side effects.

Recent publications have also explored the synthetic modifications of 2-methyloxazolo[4,5-c]quinoline to enhance its bioactivity. For instance, introducing substituents at specific positions on the quinoline ring has been shown to improve binding affinity to target proteins. These modifications often involve employing computational methods such as molecular docking to predict optimal structures before experimental validation. Such approaches underscore the importance of integrating computational chemistry with traditional synthetic strategies in modern drug discovery.

The toxicological profile of 2-methyloxazolo[4,5-c]quinoline has been assessed through in vitro and in vivo studies to ensure safety for potential therapeutic use. Initial toxicity assays have shown that this compound exhibits low acute toxicity at moderate doses, suggesting its feasibility for further clinical development. However, long-term studies are necessary to evaluate any potential chronic adverse effects or interactions with other medications.

In conclusion, 2-methyloxazolo[4,5-c]quinoline (CAS No. 15260-89-6) represents a promising scaffold for developing novel therapeutic agents with applications in oncology and anti-inflammatory treatments. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As synthetic methodologies continue to advance, it is anticipated that more derivatives will be explored, potentially leading to new breakthroughs in pharmaceutical sciences.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司